molecular formula C11H14O5 B8622756 2-Furylmalonic acid diethyl ester

2-Furylmalonic acid diethyl ester

Cat. No. B8622756
M. Wt: 226.23 g/mol
InChI Key: VAIRORLZRUVNMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Furylmalonic acid diethyl ester is a useful research compound. Its molecular formula is C11H14O5 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Furylmalonic acid diethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Furylmalonic acid diethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Furylmalonic acid diethyl ester

Molecular Formula

C11H14O5

Molecular Weight

226.23 g/mol

IUPAC Name

diethyl 2-(furan-2-yl)propanedioate

InChI

InChI=1S/C11H14O5/c1-3-14-10(12)9(11(13)15-4-2)8-6-5-7-16-8/h5-7,9H,3-4H2,1-2H3

InChI Key

VAIRORLZRUVNMT-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=CC=CO1)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

340 g (2.5 mmol) of zinc chloride were added in one portion to a solution of 217 g (1.67 mol) of 2,5-dimethoxy-2,5-dihydrofuran, 1500 ml (10 mol) of malonic acid diethyl ester, 167 ml of Water and 330 ml of glacial acetic acid. The temperature rose to 35°. The dark solution was stirred at room temperature overnight, poured onto ice, extracted three times with diethyl ether, washed in succession with saturated sodium bicarbonate and sodium chloride solutions, and finally dried. After evaporating the excess malonic acid diethyl ester (70°/13 Pa), the remaining oil was distilled over a Vigreux column, to obtain 109.2 g (29%) of 2-furylmalonic acid diethyl ester (purity 94%), boiling point 100°-110°/39 Pa.
Quantity
217 g
Type
reactant
Reaction Step One
Quantity
1500 mL
Type
reactant
Reaction Step One
Name
Quantity
167 mL
Type
reactant
Reaction Step One
Quantity
340 g
Type
catalyst
Reaction Step One
Quantity
330 mL
Type
solvent
Reaction Step One

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